Cas no 872-41-3 (3,6-Dihydro-2H-1,2-oxazine hydrochloride)

• Product Name: 3,6-Dihydro-2H-1,2-oxazine hydrochloride
• CAS No: 872-41-3
• MF: C₄H₈ClNO
• MW: 121.565420150757
• MDL: MFCD20441431
• CID: 732668
• PubChem ID: 12580557
• Update Time: 2026-04-29

3,6-Dihydro-2H-1,2-oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Oxazine,3,6-dihydro-, hydrochloride (1:1)
• 3,6-dihydro-2H-oxazine,hydrochloride
• 3,6-Dihydro-2H-1,2-oxazine hydrochloride

• MDL： MFCD20441431
• Inchi： InChI=1S/C4H7NO.ClH/c1-2-4-6-5-3-1;/h1-2,5H,3-4H2;1H
• InChI Key： AQNFWRXAVLPFCH-UHFFFAOYSA-N
• SMILES： C1=CCONC1.Cl

Computed Properties

• Exact Mass: 121.029
• Monoisotopic Mass: 121.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 89.8°Cat760mmHg
• Flash Point: 16.6°C
• Refractive Index: 1.442
• PSA: 21.26000
• LogP: 1.20820

Additional information on 3,6-Dihydro-2H-1,2-oxazine hydrochloride

Comprehensive Overview of 3,6-Dihydro-2H-1,2-oxazine hydrochloride (CAS No. 872-41-3): Properties, Applications, and Research Insights

3,6-Dihydro-2H-1,2-oxazine hydrochloride (CAS No. 872-41-3) is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to as a six-membered oxazine derivative, has garnered attention due to its unique structural features and potential applications in drug discovery. Researchers frequently explore its role as a building block for bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 3,6-Dihydro-2H-1,2-oxazine hydrochloride combines an oxazine ring with a hydrochloride salt, enhancing its solubility and stability for laboratory use. Its CAS No. 872-41-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Recent studies highlight its utility in click chemistry and bioconjugation, where its reactive sites enable efficient modifications for probe design or drug delivery systems.

In the context of trending research topics, this compound aligns with growing interest in small-molecule modulators for protein-protein interactions. Scientists investigating neurodegenerative diseases have explored derivatives of 3,6-Dihydro-2H-1,2-oxazine as potential inhibitors of pathological aggregation processes. Additionally, its scaffold appears in studies related to sustainable chemistry, where researchers seek eco-friendly synthetic routes for heterocyclic compounds.

From a technical perspective, the hydrochloride salt form (CAS No. 872-41-3) offers advantages in purification and handling compared to its free base counterpart. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, which is crucial for reproducible results in medicinal chemistry projects. The compound's stability under various pH conditions makes it suitable for high-throughput screening applications in drug discovery pipelines.

Emerging applications of 3,6-Dihydro-2H-1,2-oxazine hydrochloride extend to materials science, where its heterocyclic core contributes to the development of functional polymers with tunable electronic properties. This versatility addresses current demands for advanced materials in flexible electronics and sensing technologies. Furthermore, its structural motif appears in patented compounds for agricultural chemistry, demonstrating cross-disciplinary utility.

Quality control standards for CAS No. 872-41-3 emphasize rigorous characterization using HPLC analysis and elemental composition verification. Suppliers typically provide detailed certificates of analysis to support research reproducibility. Storage recommendations suggest maintaining the compound in anhydrous conditions to preserve its chemical integrity, reflecting best practices in laboratory chemical management.

The scientific community continues to investigate new synthetic methodologies for 3,6-Dihydro-2H-1,2-oxazine derivatives, with recent publications describing catalyzed ring-forming reactions that improve yield and selectivity. These advancements respond to the pharmaceutical industry's need for efficient routes to privileged structures in lead compound development. Computational studies also contribute to understanding its molecular interactions with biological targets.

Environmental and safety considerations for handling CAS No. 872-41-3 follow standard laboratory protocols for organic salts. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation systems are recommended during manipulation. These precautions align with increasing focus on laboratory safety culture in academic and industrial settings.

Future research directions for 3,6-Dihydro-2H-1,2-oxazine hydrochloride may explore its potential in targeted drug delivery systems or as a precursor for bioorthogonal chemistry applications. The compound's structural flexibility supports diverse chemical modifications, making it valuable for structure-activity relationship studies in multiple therapeutic areas. Ongoing investigations continue to reveal new dimensions of its scientific utility.